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Compound of Interest

Compound Name:
Ethyl (S)-N-Boc-piperidine-3-

carboxylate

Cat. No.: B1587074 Get Quote

An In-Depth Technical Guide to Ethyl (S)-N-Boc-piperidine-3-carboxylate

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and drug development professionals on Ethyl (S)-N-Boc-piperidine-3-carboxylate. It moves

beyond basic data to provide field-proven insights into its application, quality control, and

handling, ensuring both scientific rigor and practical utility.

Core Compound Profile and Structural Rationale
Ethyl (S)-N-Boc-piperidine-3-carboxylate is a chiral synthetic building block prized in

pharmaceutical development for its unique combination of stability and reactivity.[1] Its

molecular structure is purposefully designed for controlled, stereospecific synthesis.

Physicochemical Characteristics
A summary of the essential physicochemical properties is provided below. This data is critical

for reaction planning, purification, and formulation.
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Property Value Source(s)

Molecular Weight 257.33 g/mol [1][2][3]

Molecular Formula C₁₃H₂₃NO₄ [1][2]

CAS Number 191599-51-6 [1][2][3]

Appearance
White to light brown solid or

liquid
[1]

Melting Point 35 - 40 °C [1][3][4]

Boiling Point 323.9 °C at 760 mmHg [4]

Optical Rotation
[α]²²/D +37° (c=1 in

Chloroform)
[1][3]

Flash Point > 110 °C (> 230 °F)

Storage

Room Temperature (short-

term); -20°C (long-term

recommended)

[1][4][5]

Deconstruction of the Molecular Architecture
The utility of this compound is not accidental; it is a direct result of its three primary structural

components. Understanding the function of each moiety is key to leveraging its full synthetic

potential.
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Ethyl (S)-N-Boc-piperidine-3-carboxylate
Molecular Weight: 257.33

tert-Butoxycarbonyl (Boc) Group

 Protects

(S)-Piperidine Core

 Provides

Ethyl Carboxylate Group

 Activates

Function: Amine Protection
- Prevents unwanted side reactions.
- Enables selective functionalization.

- Readily cleaved under acidic conditions.

Function: Chiral Scaffold
- Provides a defined 3D structure.

- Crucial for stereospecific drug-receptor interactions.
- Common motif in CNS-active agents.

Function: Synthetic Handle
- Allows for hydrolysis, amidation, or reduction.

- Key site for molecular elaboration and diversification.

Click to download full resolution via product page

Caption: Functional components of the title compound.
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Significance and Application in Drug Discovery
The piperidine ring is a foundational scaffold in medicinal chemistry, present in numerous

pharmaceuticals due to its favorable pharmacokinetic properties.[6] Ethyl (S)-N-Boc-
piperidine-3-carboxylate serves as a high-value intermediate for introducing this motif with

precise stereochemical control.

Its primary applications include:

Synthesis of CNS Agents: The piperidine core is integral to many drugs targeting the central

nervous system.[1]

Peptide Chemistry: It allows for the incorporation of non-natural, conformationally

constrained amino acid mimics, which can enhance the stability and efficacy of peptide-

based drugs.[1]

Chiral Ligand Development: The compound is used to create chiral ligands for asymmetric

catalysis, improving reaction yields and enantioselectivity.[1]

Generalized Synthetic Workflow
The following diagram illustrates a typical synthetic sequence where the title compound is used

as a starting material. The Boc group ensures the piperidine nitrogen does not interfere with

initial modifications at the ester, and it is removed in a later step to allow for subsequent

functionalization.

Ethyl (S)-N-Boc-piperidine-
3-carboxylate

Step 1: Ester Modification
(e.g., Amidation with R₁-NH₂) N-Boc-(S)-Piperidine-3-carboxamide Step 2: Boc Deprotection

(e.g., Trifluoroacetic Acid) (S)-Piperidine-3-carboxamide Step 3: N-Functionalization
(e.g., Reductive Amination with R₂-CHO) Final Target Molecule

Click to download full resolution via product page

Caption: Representative synthetic pathway utilizing the compound.

Quality Control: A Self-Validating Analytical System
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To ensure experimental reproducibility and the integrity of downstream products, rigorous

quality control is non-negotiable. The protocols below provide a robust framework for assessing

the purity and stability of Ethyl (S)-N-Boc-piperidine-3-carboxylate.

Protocol 1: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)
This method is designed to separate the main compound from potential impurities arising from

synthesis or degradation.

Rationale: A reversed-phase C18 column is chosen due to the compound's moderate polarity.

The mobile phase gradient allows for the elution of both polar and non-polar impurities. UV

detection is suitable, although the compound lacks a strong chromophore, necessitating

detection at lower wavelengths (e.g., 210 nm).

Methodology:

Sample Preparation: Accurately weigh ~5 mg of the compound and dissolve in 5 mL of

acetonitrile to create a 1 mg/mL stock solution. Further dilute to 0.1 mg/mL with a 50:50

mixture of acetonitrile and water.

Instrumentation & Conditions:

Column: C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:

0-2 min: 30% B

2-15 min: 30% to 95% B

15-18 min: 95% B

18-19 min: 95% to 30% B
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19-25 min: 30% B (re-equilibration)

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Column Temperature: 30 °C.

Detector: UV at 210 nm.

Analysis: Run a blank (diluent) followed by the sample. Purity is calculated based on the

area percentage of the main peak relative to the total peak area.
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Sample Preparation

HPLC Analysis

Data Processing

Weigh 5 mg of Compound

Dissolve in 5 mL ACN
(1 mg/mL Stock)

Dilute to 0.1 mg/mL
(50:50 ACN:H₂O)

Inject 10 µL into HPLC System

Separate on C18 Column
(Gradient Elution)

Detect at 210 nm

Integrate Peak Areas

Calculate Area % Purity

Click to download full resolution via product page

Caption: Workflow for HPLC purity determination.
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Protocol 2: Forced Degradation (Stress Testing)
This protocol intentionally exposes the compound to harsh conditions to identify potential

degradation pathways and assess its intrinsic stability—a critical step in pre-formulation

studies.[5]

Methodology:

Prepare Solutions: Prepare separate 0.5 mg/mL solutions of the compound in

acetonitrile/water.

Apply Stress Conditions (in parallel):

Acidic: Add 1N HCl to a final concentration of 0.1N. Incubate at 60°C for 24 hours.

Basic: Add 1N NaOH to a final concentration of 0.1N. Incubate at 60°C for 24 hours.

Oxidative: Add 30% H₂O₂ to a final concentration of 3%. Store at room temperature,

protected from light, for 24 hours.

Thermal: Heat a solid sample in an oven at 80°C for 48 hours. Separately, heat a solution

at 60°C for 48 hours.

Photolytic: Expose solid and solution samples to UV light (e.g., 254 nm) for 24 hours.

Analysis: After the designated time, neutralize the acidic and basic samples. Analyze all

samples by the HPLC method described in Protocol 1 to determine the percentage of

degradation and identify any major degradants.

Safety, Handling, and Storage Protocols
Proper handling is essential for user safety and for maintaining the chemical integrity of the

compound.

GHS Hazard Information
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Pictogram Signal Word Hazard Statements

Warning

H302: Harmful if

swallowed.H319: Causes

serious eye irritation.

Handling and Storage Recommendations
Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile). When

handling the solid form, use a dust mask (e.g., N95) to prevent inhalation.[7]

Ventilation: Handle in a well-ventilated area or a chemical fume hood to minimize exposure.

[7]

Short-Term Storage: For routine use, the compound can be stored at ambient room

temperature in a tightly sealed container.[1]

Long-Term Storage: To ensure maximum stability and prevent gradual degradation over

months or years, store the compound at -20°C, protected from light and moisture.[5] This is

particularly critical if the material will be used as a reference standard.

Spill Cleanup: In case of a spill, avoid generating dust. Use dry cleanup procedures (sweep

or vacuum) and place the material in a sealed, labeled container for disposal.[7]

Conclusion
Ethyl (S)-N-Boc-piperidine-3-carboxylate, with a molecular weight of 257.33 g/mol , is more

than a simple chemical intermediate; it is a meticulously designed tool for advanced

pharmaceutical synthesis.[1] Its value lies in the synergistic interplay of its chiral piperidine

core, the strategically placed Boc protecting group, and the versatile ethyl ester handle.[1][8]

By understanding its structural rationale, applying robust analytical methods for quality control,

and adhering to proper handling protocols, researchers can effectively harness its potential to

construct the complex, stereochemically defined molecules that are the foundation of modern

therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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